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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

An In-depth Technical Guide to Propofol-d14
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Propofol-d14, a deuterated

analog of the anesthetic agent Propofol. This document is intended for use by researchers,

scientists, and professionals in drug development who require detailed technical data,

experimental methodologies, and an understanding of its biological interactions.

Core Compound Data
Propofol-d14 is a stable, isotopically labeled version of Propofol, where 14 hydrogen atoms

have been replaced with deuterium. This labeling makes it an invaluable tool in analytical and

research settings, particularly as an internal standard for mass spectrometry-based

quantification of Propofol.
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Identifier Propofol-d14 Propofol (Unlabeled)

CAS Number 2514564-65-7[1] 2078-54-8[2][3][4][5]

Molecular Formula C₁₂H₄D₁₄O C₁₂H₁₈O

Molecular Weight 192.36 g/mol [6] 178.27 g/mol [2][5][7]

Synonyms 2,6-bis(propan-2-yl-d7)phenol 2,6-diisopropylphenol

Experimental Protocol: Quantification of Propofol in
Human Plasma using UHPLC-MS/MS
This section details a validated method for the quantification of Propofol in human plasma,

utilizing Propofol-d14 as an internal standard. This methodology is crucial for pharmacokinetic,

toxicokinetic, and clinical monitoring studies.

2.1. Objective

To accurately determine the concentration of Propofol in human plasma samples using an

ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC–MS/MS)

method with deuterated Propofol as an internal standard.

2.2. Materials and Reagents

Propofol standard

Propofol-d14 (or other deuterated variant like d17) as an internal standard (IS)[1]

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Human plasma (blank)

2.3. Sample Preparation
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The following protocol is based on protein precipitation, a common and effective method for

extracting Propofol from plasma.

Thaw Samples: Thaw frozen human plasma samples at room temperature.

Spike Internal Standard: To a 100 µL aliquot of each plasma sample, calibrator, and quality

control sample, add a specific volume of the Propofol-d14 internal standard solution.

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each sample.

Vortex: Vortex the samples vigorously for 30 seconds to ensure thorough mixing and

precipitation of proteins.

Centrifugation: Centrifuge the samples at 10,000 x g for 5 minutes at 4°C to pellet the

precipitated proteins.

Transfer Supernatant: Carefully transfer the supernatant to a clean vial for UHPLC-MS/MS

analysis.

2.4. UHPLC-MS/MS Instrumentation and Conditions

UHPLC System: A system capable of gradient elution.

Mass Spectrometer: A tandem mass spectrometer with an electrospray ionization (ESI)

source.

Chromatographic Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A gradient is used to separate Propofol from other matrix components.

Injection Volume: Typically 5-10 µL.

Ionization Mode: Electrospray ionization (ESI), often in negative ion mode for Propofol.
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Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for

both Propofol and Propofol-d14 to ensure specificity and sensitivity.

2.5. Data Analysis

The concentration of Propofol in the samples is determined by calculating the peak area ratio

of the analyte to the internal standard and comparing this to a calibration curve constructed

from samples with known concentrations of Propofol.

Mandatory Visualizations
3.1. Analytical Workflow for Propofol Quantification

This diagram illustrates the key steps in the analytical workflow for quantifying Propofol in a

biological matrix using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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